Cas no 1696801-18-9 (1-(5-hydroxyquinolin-8-yl)butan-1-one)

1-(5-Hydroxyquinolin-8-yl)butan-1-one is a specialized organic compound featuring a quinoline core substituted with a hydroxyl group at the 5-position and a butanone moiety at the 8-position. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and fine chemical synthesis. The presence of both hydroxyl and ketone functional groups enhances its versatility for further derivatization, such as in the preparation of heterocyclic compounds or metal-chelating agents. Its well-defined molecular architecture ensures consistent performance in synthetic applications, while its stability under standard conditions facilitates handling and storage. This compound is particularly useful in research settings requiring precise structural modifications.
1-(5-hydroxyquinolin-8-yl)butan-1-one structure
1696801-18-9 structure
Product Name:1-(5-hydroxyquinolin-8-yl)butan-1-one
CAS No:1696801-18-9
MF:C13H13NO2
MW:215.247823476791
CID:6104263
PubChem ID:136831010
Update Time:2025-10-24

1-(5-hydroxyquinolin-8-yl)butan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(5-hydroxyquinolin-8-yl)butan-1-one
    • 1696801-18-9
    • EN300-1276607
    • Inchi: 1S/C13H13NO2/c1-2-4-11(15)10-6-7-12(16)9-5-3-8-14-13(9)10/h3,5-8,16H,2,4H2,1H3
    • InChI Key: DJOLDUMUUNCSMX-UHFFFAOYSA-N
    • SMILES: O=C(CCC)C1=CC=C(C2=CC=CN=C12)O

Computed Properties

  • Exact Mass: 215.094628657g/mol
  • Monoisotopic Mass: 215.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 50.2Ų

1-(5-hydroxyquinolin-8-yl)butan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1276607-1.0g
1-(5-hydroxyquinolin-8-yl)butan-1-one
1696801-18-9
1g
$0.0 2023-06-08
Enamine
EN300-1276607-50mg
1-(5-hydroxyquinolin-8-yl)butan-1-one
1696801-18-9
50mg
$587.0 2023-10-01
Enamine
EN300-1276607-100mg
1-(5-hydroxyquinolin-8-yl)butan-1-one
1696801-18-9
100mg
$615.0 2023-10-01
Enamine
EN300-1276607-250mg
1-(5-hydroxyquinolin-8-yl)butan-1-one
1696801-18-9
250mg
$642.0 2023-10-01
Enamine
EN300-1276607-500mg
1-(5-hydroxyquinolin-8-yl)butan-1-one
1696801-18-9
500mg
$671.0 2023-10-01
Enamine
EN300-1276607-1000mg
1-(5-hydroxyquinolin-8-yl)butan-1-one
1696801-18-9
1000mg
$699.0 2023-10-01
Enamine
EN300-1276607-2500mg
1-(5-hydroxyquinolin-8-yl)butan-1-one
1696801-18-9
2500mg
$1370.0 2023-10-01
Enamine
EN300-1276607-5000mg
1-(5-hydroxyquinolin-8-yl)butan-1-one
1696801-18-9
5000mg
$2028.0 2023-10-01
Enamine
EN300-1276607-10000mg
1-(5-hydroxyquinolin-8-yl)butan-1-one
1696801-18-9
10000mg
$3007.0 2023-10-01

Additional information on 1-(5-hydroxyquinolin-8-yl)butan-1-one

Recent Advances in the Study of 1-(5-hydroxyquinolin-8-yl)butan-1-one (CAS: 1696801-18-9): A Comprehensive Research Brief

1-(5-hydroxyquinolin-8-yl)butan-1-one (CAS: 1696801-18-9) is a quinoline derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, biological activity, and mechanism of action, particularly in the context of anti-inflammatory and anticancer properties. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, highlighting its potential as a lead molecule for drug development.

The synthesis of 1-(5-hydroxyquinolin-8-yl)butan-1-one has been optimized in recent studies to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic method using palladium-based catalysts, which achieved a yield of over 85%. This advancement is critical for scaling up production for preclinical studies. Additionally, the compound's stability under various physiological conditions has been investigated, revealing promising results for its potential use in oral formulations.

In terms of biological activity, 1-(5-hydroxyquinolin-8-yl)butan-1-one has demonstrated potent inhibitory effects on key inflammatory pathways. A study published in Bioorganic & Medicinal Chemistry Letters (2024) reported that the compound significantly reduces the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cells. These findings suggest its potential as a therapeutic agent for inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

Furthermore, the anticancer properties of 1-(5-hydroxyquinolin-8-yl)butan-1-one have been explored in several recent studies. Research published in Cancer Research (2023) indicated that the compound induces apoptosis in various cancer cell lines, including breast and lung cancer, by modulating the PI3K/AKT signaling pathway. These results position the compound as a promising candidate for further development in oncology.

In conclusion, 1-(5-hydroxyquinolin-8-yl)butan-1-one (CAS: 1696801-18-9) represents a versatile molecule with significant potential in both anti-inflammatory and anticancer applications. Continued research into its mechanism of action and pharmacokinetic properties will be essential for advancing its development as a therapeutic agent. Future studies should focus on in vivo efficacy and safety profiles to facilitate its transition into clinical trials.

Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent